3-Chloro-4-methylphenylhydrazine hydrochloride
Overview
Description
3-Chloro-4-methylphenylhydrazine hydrochloride is a chemical compound used in scientific research . It is a white to cream fluffy powder .
Synthesis Analysis
3-Methylphenylhydrazine Hydrochloride is used in the synthesis of 3H-1,2,4-triazol-3-ones via NiCl2-promoted cascade annulation of hydrazonoyl chlorides and sodium cyanate . 3-Chloro-p-tolylhydrazine hydrochloride acid may also be used in chemical synthesis studies .Molecular Structure Analysis
The molecular formula of 3-Chloro-4-methylphenylhydrazine hydrochloride is C7H10Cl2N2 . The InChI code is 1S/C7H10N2.ClH/c1-6-3-2-4-7 (5-6)9-8;/h2-5,9H,8H2,1H3;1H .Chemical Reactions Analysis
While specific chemical reactions involving 3-Chloro-4-methylphenylhydrazine hydrochloride are not mentioned in the search results, it is used in the synthesis of 3H-1,2,4-triazol-3-ones .Physical And Chemical Properties Analysis
3-Chloro-4-methylphenylhydrazine hydrochloride is a white to light yellow crystal powder . It has a molecular weight of 193.07 g/mol . It is sensitive and hygroscopic .Scientific Research Applications
Tumorigenic Effects
3-Chloro-4-methylphenylhydrazine hydrochloride has been studied for its tumorigenic effects. In a study, 4-methylphenylhydrazine hydrochloride was administered to Swiss mice, resulting in the induction of lung tumors and blood vessel tumors. The implications of these findings are significant in understanding the tumorigenic potential of this compound (Tóth, Tompa, & Patil, 1977).
Chemical Synthesis and Derivatives
The compound has been used in chemical synthesis processes. For instance, 4-chloro-2,3,3,7-tetramethyl-3H-indole, an indolenine, was produced using 5-chloro-2-methylphenylhydrazine hydrochloride in a reaction with 3-methylbutan-2-one. This process yielded various heterocyclic products, demonstrating the versatility of 3-chloro-4-methylphenylhydrazine hydrochloride in synthesizing new compounds (Alyari, Baradarani, Afghan, & Joule, 2014).
Antimicrobial and Antifungal Studies
This chemical has also been involved in the creation of compounds with potential antimicrobial and antifungal properties. For example, diazepino quinoline heterocycles derived from phenylhydrazine hydrochloride, including 4-chloro-3-formyl-2-(2-hydroxyethene-1-yl)-quinolines, were assessed for their antibacterial, antifungal, and cytogenetic activities (Kumar, Suresh, & Mohan, 2003).
Potential CNS Agents
Furthermore, the compound has been used in synthesizing neuroleptic-like agents. A study involved the synthesis of 3-phenyl-2-piperazinyl-5H-1-benzazepines, where 3-chloro-4-methylphenylhydrazine hydrochloride played a crucial role. Some derivatives showed potential as central nervous system agents with neuroleptic-like activity, indicating the compound's relevance in pharmaceutical research (Hino et al., 1988).
Safety and Hazards
3-Chloro-4-methylphenylhydrazine hydrochloride is classified as having acute toxicity (Categories 4 for oral, dermal, and inhalation), skin irritation (Category 2), and eye irritation (Category 2) . It may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/clothing/eye/face protection, and ensuring good ventilation .
Future Directions
properties
IUPAC Name |
(3-chloro-4-methylphenyl)hydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2.ClH/c1-5-2-3-6(10-9)4-7(5)8;/h2-4,10H,9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQDFVQJOXLGGBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NN)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
54812-56-5 |
Source
|
| Record name | Hydrazine, (3-chloro-4-methylphenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54812-56-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID70203309 |
Source
|
| Record name | (3-Chloro-4-methylphenyl)hydrazine monohydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70203309 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-methylphenylhydrazine hydrochloride | |
CAS RN |
57396-90-4, 54812-56-5 |
Source
|
| Record name | Hydrazine, (3-chloro-4-methylphenyl)-, hydrochloride (1:?) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57396-90-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3-Chloro-4-methylphenyl)hydrazine monohydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054812565 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (3-Chloro-4-methylphenyl)hydrazine monohydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70203309 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3-chloro-4-methylphenyl)hydrazine monohydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.943 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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